2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-[4-(diethylamino)-2-phenylmethoxyphenyl]prop-2-enenitrile
• InChI: InChI=1S/C27H26N4O/c1-3-31(4-2)23-15-14-21(26(17-23)32-19-20-10-6-5-7-11-20)16-22(18-28)27-29-24-12-8-9-13-25(24)30-27/h5-17H,3-4,19H2,1-2H3,(H,29,30)/b22-16+
• InChI Key: WKNOMRWEKDMSLN-CJLVFECKSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OCC4=CC=CC=C4
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)OCC4=CC=CC=C4
• Molecular Formula: C27H26N4O
• Molecular Weight: 422.5 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic compound that contains a benzimidazole ring and a phenylacrylonitrile moiety. It has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It also induces apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. It also inhibits the activity of certain signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. Additionally, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile in lab experiments is its potent anticancer activity. It has been shown to be effective against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile. One area of research is the development of new anticancer drugs based on this compound. Further studies are needed to determine its safety and efficacy in vivo and to optimize its pharmacological properties. Another area of research is the elucidation of its mechanism of action. Further studies are needed to determine the molecular targets of this compound and the signaling pathways involved in its anticancer activity. Additionally, research could focus on the synthesis of analogs of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile has been achieved through various methods. One of the most common methods involves the reaction of 2-aminobenzimidazole with 2-(benzyloxy)-4-(diethylamino)benzaldehyde in the presence of acetic acid and sodium acetate. The resulting intermediate is then treated with acrylonitrile and potassium carbonate to yield the final compound. Other methods involve the use of different starting materials and reagents.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-4-(diethylamino)phenyl]acrylonitrile has shown potential applications in various fields of scientific research. One of the most promising areas of research is the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It works by inhibiting the growth and proliferation of cancer cells and inducing apoptosis.